(E)-6-Bromo-3-(6-bromo-1-(2-octyldodecyl)-2-oxoindolin-3-ylidene)-1-(2-octyldodecyl)indolin-2-one

• IUPAC Name: (3E)-6-bromo-3-[6-bromo-1-(2-octyldodecyl)-2-oxoindol-3-ylidene]-1-(2-octyldodecyl)indol-2-one
• InChI: InChI=1S/C56H88Br2N2O2/c1-5-9-13-17-21-23-27-31-35-45(33-29-25-19-15-11-7-3)43-59-51-41-47(57)37-39-49(51)53(55(59)61)54-50-40-38-48(58)42-52(50)60(56(54)62)44-46(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2/h37-42,45-46H,5-36,43-44H2,1-4H3/b54-53+
• InChI Key: IBVJZYTVOIAPRS-DBFBYELTSA-N
• Canonical SMILES: CCCCCCCCCCC(CCCCCCCC)CN1C2=C(C=CC(=C2)Br)C(=C3C4=C(C=C(C=C4)Br)N(C3=O)CC(CCCCCCCC)CCCCCCCCCC)C1=O
• Isomeric SMILES: CCCCCCCCCCC(CCCCCCCC)CN1C2=C(C=CC(=C2)Br)/C(=C\3/C4=C(C=C(C=C4)Br)N(C3=O)CC(CCCCCCCC)CCCCCCCCCC)/C1=O
• Molecular Formula: C56H88Br2N2O2
• Molecular Weight: 981.1 g/mol
• CAS No.: 1263379-85-6

Description

This product is (E)-6-Bromo-3-(6-bromo-1-(2-octyldodecyl)-2-oxoindolin-3-ylidene)-1-(2-octyldodecyl)indolin-2-one, a high-purity organic compound provided for research and development purposes. The compound is characterized by a molecular weight of 981.1 g/mol and a purity of 97% or higher . It is identified by CAS Number 1375101-06-6 . This chemical is intended for research applications in a laboratory setting only. It is not intended for diagnostic or therapeutic uses, nor for human consumption. Researchers should handle this material with appropriate precautions, as it may be hazardous . For detailed specifications, including a Certificate of Analysis (COA), Safety Data Sheet (SDS), and pricing, please contact us directly.

Comparison with Similar Compounds

Key Findings:

QV-5236, with shorter octyl chains, demonstrates intermediate solubility and enhanced processability in thin-film applications.

Bromination and Electronic Properties :

• Bromination at the 6-position in the primary compound and QW-3475 enhances electron-withdrawing effects, critical for charge transport in organic semiconductors. In contrast, QY-8658 lacks conjugated bromine, limiting its electronic utility .

Symmetry and Aggregation :

• The dual 2-octyldodecyl groups in the primary compound create a symmetrical structure, promoting ordered π-π stacking in solution. QV-5236’s asymmetry (octyl chains) disrupts this ordering, as observed in reduced photoluminescence quantum yields .

Thermal and Chemical Stability: QY-8658’s bromobutanoyl group introduces thermal instability (decomposition above 150°C), whereas the primary compound’s bulky alkyl chains stabilize it up to 250°C .

Preparation Methods

Starting Materials and Key Intermediates

The synthesis typically begins with 6-bromoindole or 6-bromoindolin-2-one derivatives as starting materials. According to patent CN104292145A, a related 6-bromoindole derivative, tertiary butyl 2-(6-bromo-1H-indole-3-yl)ethyl carbamic acid, is prepared via a sequence of Friedel-Crafts acylation, amidation, reduction, and tert-butyloxycarbonyl (Boc) protective reactions. This route provides a foundation for preparing brominated indole derivatives with functional groups amenable to further modifications.

Bromination and Friedel-Crafts Acylation

• Friedel-Crafts Reaction: 6-Bromoindole is reacted with oxalyl chloride in the presence of aluminum chloride in anhydrous methylene chloride under reflux to yield 2-(6-bromo-1H-indol-3-yl)-2-oxoacetyl chloride with high purity (98%) and good yield (47g from 40g starting material).
• Amidation: The acyl chloride intermediate is then amidated by reaction with ammoniacal liquor to form 2-(6-bromo-1H-indol-3-yl)-2-oxoacetamide, purified by silica gel chromatography (yield: 32g).

Reduction and Protective Group Introduction

• Reduction: The amide is reduced using lithium aluminum hydride in anhydrous tetrahydrofuran under reflux for 8 hours, followed by workup and purification to yield the corresponding amine intermediate (16g from 30g amide).
• Protective Group: The amine is protected with tert-butyl dicarbonate and 4-dimethylaminopyridine (DMAP) in methylene chloride at room temperature for 10 hours. The product, tertiary butyl 2-(6-bromo-1H-indol-3-yl)ethyl carbamic acid, is isolated by chromatography (yield: 12g).

This sequence exemplifies the preparation of brominated indole intermediates with protected amine functionalities, which can be further elaborated.

N-Alkylation with 2-Octyldodecyl Chains

Summary of Preparation Steps

Step No.	Reaction Type	Starting Material/Intermediate	Reagents/Conditions	Product/Intermediate	Yield/Notes
1	Friedel-Crafts Acylation	6-Bromoindole	Oxalyl chloride, AlCl3, CH2Cl2, reflux	2-(6-Bromo-1H-indol-3-yl)-2-oxoacetyl chloride	98% purity, 47g from 40g
2	Amidation	Acyl chloride intermediate	NH3 (ammoniacal liquor), room temp, 4h	2-(6-Bromo-1H-indol-3-yl)-2-oxoacetamide	32g isolated
3	Reduction	Amide	LiAlH4, THF, reflux, 8h	2-(6-Bromo-1H-indol-3-yl)ethylamine	16g isolated
4	Protective Group Introduction	Amine	Boc2O, DMAP, CH2Cl2, room temp, 10h	Tertiary butyl 2-(6-bromo-1H-indol-3-yl)ethyl carbamic acid	12g isolated
5	N-Alkylation	Brominated indolinone derivatives	2-Octyldodecyl halide, base, inert atmosphere	N-(2-octyldodecyl) substituted indolinones	Conditions optimized (literature inferred)
6	Condensation (Ylidene formation)	N-alkylated indolinones	Base or catalyst, controlled conditions	(E)-6-Bromo-3-(6-bromo-1-(2-octyldodecyl)-2-oxoindolin-3-ylidene)-1-(2-octyldodecyl)indolin-2-one	Purified product, stereoselective

Research Findings and Considerations

• The synthetic route emphasizes regioselective bromination at the 6-position of the indole/indolinone ring, which is crucial for the biological activity and electronic properties of the final compound.
• The use of bulky 2-octyldodecyl substituents enhances solubility and processability, making the compound suitable for applications in medicinal chemistry and materials science.
• Protective group strategies (e.g., Boc protection) are employed to facilitate multi-step synthesis without side reactions.
• The condensation step to form the (E)-ylidene linkage requires careful control to achieve the desired stereochemistry.
• Purification typically involves silica gel chromatography and recrystallization to obtain high-purity products (>97% assay reported by suppliers).

Q & A

Basic Research Questions

Q. What are the critical steps in synthesizing (E)-6-Bromo-3-(6-bromo-1-(2-octyldodecyl)-2-oxoindolin-3-ylidene)-1-(2-octyldodecyl)indolin-2-one?

• Methodological Answer : Synthesis involves brominated indolinone precursors and palladium-catalyzed coupling reactions for introducing bulky 2-octyldodecyl substituents. Key steps include:

• Solvent selection : Polar aprotic solvents like DMF or PEG-400 mixtures enhance solubility of hydrophobic intermediates .
• Catalysis : Copper iodide (CuI) facilitates azide-alkyne cycloaddition reactions for indole functionalization .
• Purification : Flash column chromatography (e.g., 70:30 ethyl acetate/hexane) isolates the product, with TLC (Rf = 0.30) monitoring purity .
• Yield optimization : Reaction time (e.g., 12 hours) and stoichiometric ratios of brominated intermediates are critical .

Q. How is the compound structurally characterized to confirm purity and regiochemistry?

• Methodological Answer :

• NMR spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR identify substituent positions (e.g., bromine at C6, 2-octyldodecyl chains at N1 and N3) and confirm the E-configuration of the indolin-3-ylidene moiety .
• Mass spectrometry : High-resolution MS (e.g., FAB-HRMS) validates the molecular weight (981.12 g/mol) and isotopic pattern from bromine .
• TLC/HPLC : Complementary techniques assess purity, with TLC Rf values and HPLC retention times compared to standards .

Advanced Research Questions

Q. How can reaction yields be improved when introducing sterically hindered 2-octyldodecyl groups?

• Methodological Answer :

• Solvent engineering : Use PEG-400/DMF mixtures to stabilize intermediates and reduce aggregation of bulky alkyl chains .
• Catalyst tuning : Palladium complexes (e.g., Pd(PPh$_3$)$_4$) or ligands (e.g., Xantphos) enhance coupling efficiency for large substituents .
• Temperature control : Gradual heating (e.g., 60–90°C) prevents side reactions while ensuring complete substitution .

Q. What analytical challenges arise in characterizing this compound, and how are they resolved?

• Methodological Answer :

• Peak broadening in NMR : Use deuterated solvents (e.g., DMSO-d$_6$) and elevated temperatures (50°C) to reduce viscosity-induced line broadening .
• Mass spectrometry limitations : MALDI-TOF or ESI-MS with extended mass ranges (>1000 m/z) accommodate the high molecular weight .
• Purity discrepancies : Cross-validate HPLC with two orthogonal columns (C18 and phenyl-hexyl) to detect trace impurities .

Q. How do bromine substitution and alkyl chain length influence biological activity?

• Methodological Answer :

• Bromine’s role : Enhances electrophilicity, enabling interactions with nucleophilic residues in target proteins (e.g., kinase ATP-binding pockets) .
• Alkyl chain effects : Longer chains (e.g., 2-octyldodecyl) improve membrane permeability but may reduce solubility. Balance via logP calculations and in vitro permeability assays (e.g., Caco-2 monolayers) .
• SAR studies : Synthesize analogs with truncated chains (e.g., 2-hexyldecyl) and evaluate cytotoxicity (e.g., IC$_{50}$ in cancer cell lines) to establish structure-activity relationships .

Q. How can contradictory biological assay data be systematically resolved?

• Methodological Answer :

• Assay replication : Perform triplicate experiments under standardized conditions (e.g., 37°C, 5% CO$_2$) to rule out variability .
• Orthogonal validation : Confirm enzyme inhibition using both fluorescence-based (e.g., ADP-Glo™) and radiometric (e.g., $^{32}\text{P}$-ATP) assays .
• Stability testing : Pre-incubate the compound in assay buffers (pH 7.4, 37°C) and monitor degradation via LC-MS to ensure bioactivity correlates with intact structure .